Cas no 1171758-05-6 (1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide)

• Product Name: 1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide
• CAS No: 1171758-05-6
• MF: C₂₀H₁₄Cl₂N₄O
• MW: 397.257361888886
• CID: 5889683
• PubChem ID: 31911520
• Update Time: 2025-08-05

1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034243828
• 1-chloro-N-[2-[(2-chlorophenyl)methyl]pyrazol-3-yl]isoquinoline-3-carboxamide
• 1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide
• Z367520010
• EN300-26610345
• 1171758-05-6

• Inchi： 1S/C20H14Cl2N4O/c21-16-8-4-2-6-14(16)12-26-18(9-10-23-26)25-20(27)17-11-13-5-1-3-7-15(13)19(22)24-17/h1-11H,12H2,(H,25,27)
• InChI Key： JZGCJGJMUDBAAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(=CC=N1)NC(C1C=C2C=CC=CC2=C(N=1)Cl)=O

Computed Properties

• Exact Mass: 396.0544665g/mol
• Monoisotopic Mass: 396.0544665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 59.8Ų

Additional information on 1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide

Introduction to 1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide (CAS No. 1171758-05-6)

1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide, identified by its CAS number 1171758-05-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both pyrazole and isoquinoline moieties, which are well-documented for their diverse biological activities. The structural framework of this molecule incorporates a chloro substituent and a methyl group, further enhancing its potential pharmacological relevance.

The significance of such compounds in modern drug discovery stems from their ability to interact with biological targets in complex ways. The pyrazole ring, in particular, is a heterocyclic structure that has been extensively studied for its role in modulating enzyme activity and receptor binding. In contrast, the isoquinoline scaffold is renowned for its presence in numerous bioactive natural products and synthetic drugs, including some of the most potent anticancer agents currently in clinical use. The combination of these motifs in 1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide suggests a multifaceted pharmacological profile that warrants further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such molecules with biological targets with unprecedented accuracy. Studies have shown that the chloro and methyl substituents in this compound can play critical roles in modulating its interactions with proteins and enzymes. For instance, the chloro group may engage in halogen bonding with specific residues, while the methyl group could contribute to hydrophobic interactions or steric hindrance, depending on the context. These interactions are often key determinants of a molecule's efficacy and selectivity.

The potential therapeutic applications of 1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide are broad and span multiple disease areas. Initial studies have hinted at its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The pyrazole moiety, known for its kinase inhibitory properties, may contribute to this effect by binding to ATP-binding pockets or other critical domains of these enzymes. Furthermore, the isoquinoline scaffold could enhance solubility and bioavailability, making it a promising candidate for oral administration.

In addition to oncology, this compound has shown promise in preclinical models as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory mediators or signaling cascades, 1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide could offer therapeutic benefits beyond cancer treatment. Recent research has highlighted the importance of integrating structural biology with high-throughput screening to identify novel drug candidates like this one more efficiently.

The synthesis of such complex molecules presents unique challenges that require innovative synthetic strategies. Traditional methods may involve multi-step processes involving cross-coupling reactions, cyclization steps, and functional group transformations. However, modern approaches leveraging transition-metal catalysis have significantly streamlined these processes, enabling faster access to structurally diverse libraries for screening purposes. The incorporation of advanced analytical techniques such as NMR spectroscopy and mass spectrometry is also crucial for confirming structural integrity at each synthetic stage.

From a regulatory perspective, ensuring the safety and efficacy of new chemical entities like 1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide requires rigorous testing across multiple phases. Preclinical studies are essential for evaluating toxicity profiles, pharmacokinetic parameters, and potential side effects before human trials can commence. Collaborative efforts between synthetic chemists, biologists, and clinicians are necessary to translate laboratory findings into viable therapeutic options that meet regulatory standards worldwide.

The future directions for research on this compound include exploring its mechanism of action in greater detail through biochemical assays and cellular studies. Understanding how it interacts with specific proteins at the molecular level will provide insights into its therapeutic potential and limitations. Additionally, exploring derivatives or analogs through structure-based drug design could uncover variations with enhanced potency or reduced side effects.

In conclusion,1-chloro-N-{1-[(2-chlorophenyl)methyl]-1H-pyrazol-5-yl}isoquinoline-3-carboxamide (CAS No. 1171758-05-6) represents an exciting frontier in pharmaceutical chemistry with significant implications for treating various diseases. Its unique structural features combined with recent advancements in drug discovery technologies position it as a promising candidate for further development. As research continues to uncover new therapeutic applications for such molecules,this compound stands out as a testament to the power of interdisciplinary collaboration in advancing human health.